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Compound Name:
4-ethynyl-3-(trifluoromethyl)-1H-

pyrazole

Cat. No.: B13598782

Get Quote

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged

scaffold" due to its presence in numerous approved pharmaceuticals.[1][2] Its unique electronic

properties, metabolic stability, and ability to participate in hydrogen bonding interactions make it

a highly sought-after heterocyclic core in drug design.[2][3] The therapeutic relevance of

pyrazoles is vast, with derivatives showing anti-inflammatory, anticancer, antiviral, and

antibacterial activities.[1][3]

The value of the pyrazole scaffold is significantly enhanced by strategic functionalization. The

incorporation of a trifluoromethyl (-CF₃) group, as seen in 4-ethynyl-3-(trifluoromethyl)-1H-
pyrazole, is a widely employed strategy in modern drug discovery.[4][5] The -CF₃ group often

improves critical drug-like properties such as metabolic stability, lipophilicity, and binding affinity

to biological targets by altering the electronic nature of the parent molecule.[4][6]

This guide focuses on a particularly valuable derivative: 4-ethynyl-3-(trifluoromethyl)-1H-
pyrazole. The terminal ethynyl (-C≡CH) group is a versatile functional handle, most notably for

its utility in copper-catalyzed azide-alkyne cycloaddition (CuAAC), the flagship reaction of "Click

Chemistry".[7] This reaction's efficiency, specificity, and biocompatibility have made it a

powerful tool for bioconjugation, drug discovery, and materials science.[7] This molecule
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therefore represents the convergence of a proven pharmacophore with a powerful synthetic

handle, making it a building block of significant interest for researchers, scientists, and drug

development professionals.

Physicochemical and Structural Properties
A summary of the key physicochemical properties for 4-ethynyl-3-(trifluoromethyl)-1H-
pyrazole is presented below. These values are critical for understanding the molecule's

behavior in various experimental settings, from reaction solvent selection to formulation and

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Property Value Source

CAS Number 2166798-48-5 [8]

Molecular Formula C₆H₃F₃N₂ [8][9]

Molecular Weight 160.10 g/mol [8]

Monoisotopic Mass 160.02483 Da [9][10]

SMILES C#CC1=C(NN=C1)C(F)(F)F [9]

InChIKey
TVZAXQZMKLZKGQ-

UHFFFAOYSA-N
[9]

Predicted XlogP 1.4 [9]

Topological Polar Surface Area

(TPSA)
17.82 Å² [8]

Hydrogen Bond Acceptors 2 [8]

Hydrogen Bond Donors 0 (N-H tautomer: 1) [8]

Rotatable Bonds 0 [8]

Note: Some properties, such as XlogP, are computationally predicted and should be considered

as estimates. The PubChem entry lists the N-H tautomer, while other suppliers specify the N-

CF3 isomer. This guide will focus on the reactivity of the core structure, which is relevant to

either tautomer in many synthetic applications.[9][10]
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Synthesis and Spectroscopic Characterization
The synthesis of substituted pyrazoles is a well-established field, with numerous methodologies

available. For a molecule like 4-ethynyl-3-(trifluoromethyl)-1H-pyrazole, the most logical and

efficient synthetic strategy involves the Sonogashira cross-coupling reaction.[11][12] This

palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an

aryl or vinyl halide, and it has been successfully applied to the synthesis of various ethynyl-

pyrazole derivatives.[12][13]

Proposed Synthetic Workflow: Sonogashira Cross-
Coupling
The key steps for a plausible synthesis are outlined below. The process begins with a suitable

4-halo-3-(trifluoromethyl)-1H-pyrazole precursor, which is then coupled with a protected or

terminal alkyne.
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Precursor Synthesis

Sonogashira Coupling

Deprotection & Final Product

3-(trifluoromethyl)-1H-pyrazole

Halogenation (e.g., I₂, NIS)

4-Iodo-3-(trifluoromethyl)-1H-pyrazole

Pd Catalyst (e.g., Pd(PPh₃)₂Cl₂)
CuI co-catalyst, Base (e.g., Et₃N)

Protected Alkyne (e.g., TMS-acetylene)

Coupled Intermediate

Deprotection (e.g., K₂CO₃, TBAF)

4-ethynyl-3-(trifluoromethyl)-1H-pyrazole
(CAS 2166798-48-5)
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Caption: Proposed synthetic workflow for 4-ethynyl-3-(trifluoromethyl)-1H-pyrazole.

Detailed Experimental Protocol (Hypothetical)
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This protocol is a representative example based on standard Sonogashira coupling conditions

for pyrazole systems.[12][13] Optimization may be required.

Reaction Setup: To a dry, oven-baked flask under an inert atmosphere (Nitrogen or Argon),

add 4-iodo-3-(trifluoromethyl)-1H-pyrazole (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and Copper(I)

iodide (CuI, 0.06 eq).

Solvent and Reagents: Add anhydrous solvent, such as dimethylformamide (DMF) or

triethylamine (Et₃N). Add ethynyltrimethylsilane (1.2 eq) followed by triethylamine (2.5 eq) if

DMF was used as the solvent.

Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating

(e.g., 50-70 °C) and monitor by Thin Layer Chromatography (TLC) or GC-MS until the

starting iodo-pyrazole is consumed.

Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate

and filter through a pad of celite to remove the catalyst. Wash the organic layer with water

and brine, then dry over anhydrous sodium sulfate.

Purification & Deprotection: Concentrate the organic layer under reduced pressure. The

crude TMS-protected intermediate can be purified by column chromatography. Subsequently,

dissolve the purified intermediate in a suitable solvent (e.g., methanol) and add a base like

potassium carbonate (K₂CO₃) to remove the TMS protecting group.

Final Isolation: After the deprotection is complete (monitored by TLC), neutralize the mixture,

extract the product with an organic solvent, and purify by column chromatography to yield

the final product.

Spectroscopic Characterization
While specific, experimentally-derived spectra for this exact CAS number are not widely

published, the expected NMR and MS signatures can be predicted based on its structure and

data for similar compounds.[9][14][15]

¹H NMR: Expect signals for the pyrazole ring proton (C5-H), the N-H proton (which may be

broad and exchangeable), and a sharp singlet for the acetylenic proton (-C≡C-H).
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¹³C NMR: Signals corresponding to the two sp-hybridized alkyne carbons, the three pyrazole

ring carbons, and the quartet for the -CF₃ carbon (split by the three fluorine atoms).

¹⁹F NMR: A singlet corresponding to the three equivalent fluorine atoms of the -CF₃ group.

Mass Spectrometry (MS): The calculated monoisotopic mass is 160.02483 Da.[9] High-

resolution mass spectrometry (HRMS) should confirm this mass with high accuracy. The

predicted collision cross section values for various adducts are also available.[9][10]

Key Reactions and Applications in Research
The primary synthetic utility of 4-ethynyl-3-(trifluoromethyl)-1H-pyrazole stems from its

terminal alkyne functionality, making it an ideal substrate for a variety of powerful C-C and C-N

bond-forming reactions.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) - "Click Chemistry"
The most prominent application of this molecule is in "Click Chemistry". The CuAAC reaction

allows for the rapid, efficient, and regiospecific synthesis of 1,4-disubstituted 1,2,3-triazoles

from a terminal alkyne and an azide.[7] Triazoles are themselves stable, aromatic linkers that

are often used in medicinal chemistry to connect different pharmacophores.

This reaction is exceptionally reliable and tolerant of a wide range of functional groups, making

it suitable for creating large libraries of compounds for drug screening or for conjugating the

pyrazole moiety to biomolecules.[7]
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Catalytic Cycle

Cu(I)

Cu(I)-Acetylide+ Alkyne

R-C≡CH

R'-N₃

Intermediate A

Triazole Product- Cu(I)

+ Azide
Intermediate B

+ H⁺

Click to download full resolution via product page

Caption: Simplified catalytic cycle for the CuAAC "Click" reaction.

Protocol: Model CuAAC Reaction

Setup: In a vial, dissolve the azide starting material (1.0 eq) and 4-ethynyl-3-
(trifluoromethyl)-1H-pyrazole (1.05 eq) in a suitable solvent system, often a mixture like t-

BuOH/H₂O or DMF.

Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving sodium

ascorbate (0.2 eq) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 eq) in water. The

ascorbate reduces Cu(II) to the active Cu(I) species in situ.

Reaction: Add the catalyst solution to the solution of the azide and alkyne. Stir vigorously at

room temperature. The reaction is often complete within a few hours.

Isolation: The product often precipitates from the reaction mixture and can be collected by

filtration. Alternatively, the reaction can be diluted with water and extracted with an organic

solvent (e.g., ethyl acetate), followed by standard workup and purification.
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Further Functionalization via Sonogashira and Other
Couplings
Beyond click chemistry, the terminal alkyne can undergo further Sonogashira coupling with

other aryl or vinyl halides, allowing for the extension of the molecular framework. This enables

the synthesis of more complex, conjugated systems. Other potential reactions include Cadiot-

Chodkiewicz coupling (with a bromoalkyne) and various metal-catalyzed additions across the

triple bond.[16]

Significance in Drug Discovery and Medicinal
Chemistry
The combination of the trifluoromethyl-pyrazole core and a reactive ethynyl handle makes this

compound a highly valuable building block for generating compound libraries for high-

throughput screening (HTS).

Scaffold Hopping and Library Synthesis: The pyrazole serves as a proven bio-isostere for

other aromatic rings, and its derivatives are known to target a wide range of proteins,

including kinases and cyclooxygenases (COX).[1][3] Using click chemistry, this core can be

rapidly and reliably conjugated to a diverse set of azide-containing fragments, enabling the

exploration of vast chemical space around the privileged pyrazole scaffold.

Metabolic Stability: The trifluoromethyl group is known to block sites of metabolism,

potentially increasing the half-life and bioavailability of drug candidates derived from this

building block.[4][6]

Target Engagement: The ethynyl group itself can sometimes act as a "warhead" to form

covalent bonds with specific residues (like cysteine) in a protein's active site, a strategy used

in targeted covalent inhibitors. More commonly, it serves as a precursor to the stable triazole

linker, which can position other functional groups for optimal interaction with a biological

target.[7]

Handling, Storage, and Safety
Storage: 4-ethynyl-3-(trifluoromethyl)-1H-pyrazole should be stored in a cool, dry place,

sealed tightly to prevent moisture and air exposure. For long-term storage, refrigeration (2-
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8°C) is recommended.[8]

Handling: Use standard laboratory personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust or vapors and contact with skin and eyes.

Safety: While specific toxicity data for this compound is limited, it should be treated as a

potentially hazardous chemical. The terminal alkyne functionality can be reactive, and

compounds containing trifluoromethyl groups should be handled with care.

Conclusion
4-ethynyl-3-(trifluoromethyl)-1H-pyrazole is a modern and powerful chemical building block

that stands at the intersection of privileged scaffold design and versatile synthetic methodology.

Its structure combines the proven biological relevance of the trifluoromethyl-pyrazole core with

the unparalleled synthetic utility of a terminal alkyne, primed for click chemistry. For

researchers in drug discovery, chemical biology, and materials science, this compound offers a

reliable and efficient route to novel, complex, and functionally diverse molecules with high

potential for therapeutic and technological applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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